Cas no 29908-03-0 (S-Adenosyl-L-methionine)

• Product Name: S-Adenosyl-L-methionine
• CAS No: 29908-03-0
• MF: C₁₅H₂₂N₆O₅S
• MW: 398.437381267548
• MDL: MFCD00871208
• CID: 53546
• PubChem ID: 34755
• Update Time: 2025-05-28

S-Adenosyl-L-methionine Chemical and Physical Properties

Names and Identifiers

• S-Adenosyl-L-Methionine Disulfate Tosylate
• 5-Deoxyadenosine-5-L-methionine disulfate ditosylate
• S-(5-Adenosyl)-L-methionine
• S-Adenosyl-L-methionine
• SAMe
• S-adenosylmethionine
• [14C]-Ademetionine
• [3H]-Ademetionine
• ADEMETHIOINEDISULFATETOSYLATE
• Ademetionin
• ADEMETIONINE
• adenosylmethionine
• AdoMet
• methioninyladenylate
• methyl-S-adenosyl-L-Met
• p-Toluenesulfonate salt
• S-adenosyl-L-[methyl(14)C]methionine
• S-Adenosyl-L-methion
• SAM
• SAM-E
• (3S)-5'-[(3-Amino-3-carboxylatopropyl)methylsulphonio]-5'-deoxyadenosine
• S-adenosyl methionine
• (S)-S-adenosyl-L-methionine
• (R)-S-adenosyl-L-methionine
• S-(5'-Adenosyl)-L-methionine
• S-(5'-deoxyadenosin-5'-yl)-L-methionine
• S-adenosyl-methionine
• S-Adenosylmethionine (protonated carboxy group)
• Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-
• (S,S)-AdoMet
• 2-S-adenosyl-L-methionine
• Acylcarnitine
• ademethionine
• AdoM
• S-adenosyl-L-methioninate
• Adenosine, 5'-[(3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, hydroxide, inner salt, (3S)-
• ADEMETIONINE DISULFATE DITOSYLATE
• (S)-ademetionine
• MSI-195
• S Amet
• SCHEMBL1300198
• DB00118
• ADEMETIONINE [WHO-DD]
• Adenosine, 5'-((L-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, hydroxide, inner salt
• CHEMBL1235831
• S-Adenosyl-L-Methtonine
• AKOS040750137
• ADEMETIONINE [MART.]
• UNII-6EZ5466ZUX
• Adenosine, 5'-(((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
• C00019
• Q27264758
• (S,S)-S-Adenosyl-L-methionine
• Transmetil
• (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylsulfonio]butanoate
• BDBM28422
• EINECS 249-946-8
• NCGC00485915-01
• BDBM50585598
• Adenosine, 5'-((3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt, (3S)-
• [(3S)-3-amino-3-carboxylatopropyl](5'-deoxyadenosin-5'-yl)(methyl)sulfonioacetate
• MEFKEPWMEQBLKI-AIRLBKTGSA-N
• S-Adenosyl-L-methionine;S-Adenosyl methionine;SAMe;AdoMet
• 6EZ5466ZUX
• (2S)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonio)butanoate
• (2S)-2-amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}(methyl)sulfanylium)butanoate
• Adenosine, 5'-((S)-((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
• ADEMETIONINE (MART.)
• CCRIS 7130
• S-adenosyl-L-methioninate (deprotonated carboxy group)
• (R,S)-S-Adenosyl-L-methionine
• 17176-17-9
• 91279-78-6
• Ademetionine, (S)-
• L-S-Adenosylmethionine
• Q27135598
• Ademetionine sulfate tosilate
• [14COOH]AdoMet
• (2S)-2-amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}(methyl)sulfaniumyl)butanoate
• K093C397UL
• [(3S)-3-amino-4-hydroxy-4-oxo-butyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl]-methyl-sulfonium
• 7LP2MPO46S
• UNII-7LP2MPO46S
• AS-57895
• S. Amet
• R,S-adenosylmethionine
• Adenosine, 5'-((R)-((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
• S-Adenosyl-L-methionine HCl
• AC-19717
• EN300-7431717
• AKOS015963176
• CCG-268635
• S,S-Adenosylmethionine
• Active methionine
• S-adenosyl-L-[carboxy-14C]methionine
• CHEBI:67040
• L-Methionine, S-adenosyl-
• Ademetionine [INN]
• Methionine, S-adenosyl- (6CI) Active methionine
• Methionine, S-adenosyl-
• Adenosine, 5'-[(L-3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, hydroxide, inner salt (8CI)
• S-(5'-DESOXYADENOSIN-5'-YL)-L-METHIONINE
• Donamet
• HY-B0617
• CHEMBL1088977
• Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, inner salt
• 78548-84-2
• S-(5'desoxyadenosin-5'yl)-L-methionine
• Q27281766
• S-ADENOSYLMETHIONINE [VANDF]
• (R)-ademetionine
• 29908-03-0
• (3S)-5'-((3-Amino-3-carboxylatopropyl)methylsulphonio)-5'-deoxyadenosine
• DTXSID6032019
• Ademetionine, (R)-
• (2S)-2-amino-4-[{[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl}(methyl)sulfonio]butanoate (non-preferred name)
• (3S)-5'-[(3-amino-3-carboxylatopropyl)methylsulphonio]-5'-deoxyadenosine inner salt
• UNII-K093C397UL
• 5'-((3S)-(3-AMINO-3-CARBOXYPROPYL)METHYLSULFONIO)-5'-DEOXYADENOSINE INNER SALT
• S-ADENOSYLMETHIONINE [MI]
• S-adenosyl-L-methionine(Ademetionine)?
• DA-50220
• A11522
• C22529

• MDL： MFCD00871208
• Inchi： 1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/t7-,8+,10+,11+,14+,27?/m0/s1
• InChI Key： MEFKEPWMEQBLKI-AIRLBKTGSA-N
• SMILES： [S+](C)(CC[C@@H](C(=O)[O-])N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 1014.27000
• Monoisotopic Mass: 266.116761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 184

Experimental Properties

• Melting Point: 247-249 deg C
• Boiling Point: [78]
• PSA: 547.02000
• LogP: -0.26280

S-Adenosyl-L-methionine Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 49-23-34
• Safety Instruction： 53-23-36/37/39-45
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides